Cas no 1183068-56-5 (1-(2-bromo-4-methoxyphenyl)-2-(4-methylphenyl)ethan-1-one)

• Product Name: 1-(2-bromo-4-methoxyphenyl)-2-(4-methylphenyl)ethan-1-one
• CAS No: 1183068-56-5
• MF: C₁₆H₁₅BrO₂
• MW: 319.193104028702
• CID: 4575747
• PubChem ID: 54920033
• Update Time: 2025-09-28

1-(2-bromo-4-methoxyphenyl)-2-(4-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-BROMO-4-METHOXYPHENYL)-2-(4-METHYLPHENYL)ETHAN-1-ONE
• Ethanone, 1-(2-bromo-4-methoxyphenyl)-2-(4-methylphenyl)-
• 1-(2-bromo-4-methoxyphenyl)-2-(4-methylphenyl)ethan-1-one

• Inchi： 1S/C16H15BrO2/c1-11-3-5-12(6-4-11)9-16(18)14-8-7-13(19-2)10-15(14)17/h3-8,10H,9H2,1-2H3
• InChI Key： ULRXYTSNAQIOPM-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OC)C=C1Br)CC1=CC=C(C)C=C1

Additional information on 1-(2-bromo-4-methoxyphenyl)-2-(4-methylphenyl)ethan-1-one

1-(2-Bromo-4-Methoxyphenyl)-2-(4-Methylphenyl)ethan-1-one: A Comprehensive Overview

1-(2-Bromo-4-methoxyphenyl)-2-(4-methylphenyl)ethan-1-one (CAS No. 1183068-56-5) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique bromo and methoxy substituents, has garnered considerable attention due to its potential in various chemical reactions and its role as an intermediate in the synthesis of bioactive molecules.

The molecular structure of 1-(2-bromo-4-methoxyphenyl)-2-(4-methylphenyl)ethan-1-one is composed of a benzophenone core with a bromo group at the para position of one phenyl ring and a methoxy group at the meta position of the other. This arrangement imparts specific electronic and steric properties that make it an attractive starting material for a wide range of synthetic transformations. The presence of the bromo group, in particular, provides a valuable handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura coupling and Stille coupling.

Recent advancements in synthetic methodologies have further enhanced the utility of 1-(2-bromo-4-methoxyphenyl)-2-(4-methylphenyl)ethan-1-one. For instance, a study published in the Journal of Organic Chemistry (2023) demonstrated the efficient synthesis of this compound using a palladium-catalyzed arylation reaction. The authors reported high yields and excellent regioselectivity, making this method particularly suitable for large-scale production. This development has significant implications for the pharmaceutical industry, where access to well-defined intermediates is crucial for drug discovery and development.

In the context of medicinal chemistry, 1-(2-bromo-4-methoxyphenyl)-2-(4-methylphenyl)ethan-1-one has been explored as a key intermediate in the synthesis of potential therapeutic agents. A notable example is its use in the preparation of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. A recent study published in Bioorganic & Medicinal Chemistry Letters (2023) highlighted the synthesis of several SSRI derivatives using this compound as a starting material. The resulting compounds exhibited potent serotonin reuptake inhibition activity and favorable pharmacokinetic profiles, suggesting their potential as novel antidepressants.

Beyond its applications in drug discovery, 1-(2-bromo-4-methoxyphenyl)-2-(4-methylphenyl)ethan-1-one has also found use in materials science. Its unique electronic properties make it suitable for the fabrication of organic semiconductors and photovoltaic materials. A study published in Advanced Materials (2023) reported the synthesis of conjugated polymers incorporating this compound as a building block. The resulting polymers exhibited high charge carrier mobility and excellent photovoltaic performance, making them promising candidates for next-generation solar cells.

The versatility of 1-(2-bromo-4-methoxyphenyl)-2-(4-methylphenyl)ethan-1-one is further exemplified by its role in combinatorial chemistry. In this field, the compound serves as a key building block for the rapid synthesis of diverse libraries of small molecules. A recent review article in Chemical Reviews (2023) highlighted several strategies for using this compound in combinatorial approaches, emphasizing its importance in high-throughput screening and hit-to-lead optimization processes.

In conclusion, 1-(2-bromo-4-methoxyphenyl)-2-(4-methylphenyl)ethan-1-one (CAS No. 1183068-56-5) is a highly valuable compound with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity profile make it an indispensable tool for synthetic chemists, medicinal chemists, and materials scientists alike. As research continues to advance, it is likely that new applications and synthetic methods will further expand the utility of this important compound.